Cas no 2657-93-4 (3,4'-Diamino Benzanilide)

3,4'-Diamino Benzanilide Properties

Names and Identifiers

• 3,4'-Diamino Benzanilide
• 3-amino-N-(4-aminophenyl)benzamide
• 3,4'-Diaminobenzanilid
• 3-Amino-benzoesaeure-(4-amino-anilid)
• 3-amino-benzoic acid-(4-amino-anilide)
• BB_SC-6770
• N-(3-Amino-benzoyl)-p-phenylendiamin
• 3,4'-Diaminodiphenylamide
• NSC 4992
• DTXSID80277930
• Oprea1_487207
• VS-08965
• AKOS005641873
• 2657-93-4
• NSC4992
• CS-0323830
• SCHEMBL309467
• NSC-4992
• 3-AMINO-N-(4-AMINOPHENYL)-BENZAMIDE
• +Expand

• InChIKey： UDKYPBUWOIPGDY-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H13N3O/c14-10-4-6-12(7-5-10)16-13(17)9-2-1-3-11(15)8-9/h1-8H,14-15H2,(H,16,17)
• SMILES： NC1=CC=CC(C(NC2C=CC(N)=CC=2)=O)=C1

Computed Properties

• Exact Mass: 227.10600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 227.106
• Heavy Atom Count: 17
• Complexity: 261
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 81.1A^2

Experimental Properties

• LogP: 3.33870
• PSA: 81.14000
• Refractive Index: 1.734
• Boiling Point: 386.9°Cat760mmHg
• Melting Point: 150-151 ºC
• Flash Point: 386.9°Cat760mmHg
• Solubility: Very slightly soluble (0.1 g/l) (25 º C),
• Density: 1.314±0.06 g/cm3 (20 ºC 760 Torr),